Cas no 496839-55-5 (Boronic acid, 4-pyrenyl-)
Boronic acid, 4-pyrenyl- structure
Product Name:Boronic acid, 4-pyrenyl-
CAS No:496839-55-5
MF:C16H11BO2
MW:246.06834435463
CID:1527055
PubChem ID:15204198
Update Time:2025-04-21
Boronic acid, 4-pyrenyl- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, 4-pyrenyl-
- 496839-55-5
- pyren-4-ylboronic acid
- SCHEMBL13080593
-
- Inchi: 1S/C16H11BO2/c18-17(19)14-9-12-5-1-3-10-7-8-11-4-2-6-13(14)16(11)15(10)12/h1-9,18-19H
- InChI Key: VDQAKVTYQOSRDU-UHFFFAOYSA-N
- SMILES: OB(C1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23)O
Computed Properties
- Exact Mass: 245.08883
- Monoisotopic Mass: 246.0852098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Boronic acid, 4-pyrenyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
496839-55-5 (Boronic acid, 4-pyrenyl-) Related Products
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